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Compound of Interest

Compound Name: Nickel thiocyanate
CAS No.: 20427-77-4
Cat. No.: B1164915

Get Quote
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Nickel(ll) thiocyanate, with the chemical formula Ni(SCN)z, is an inorganic coordination
polymer. It typically appears as a green-brown powder.[1][2] The compound is soluble in polar
solvents, and its aqueous solutions are green.[3][4]

Structurally, Ni(SCN)2 consists of two-dimensional sheets held together by Van der Waals
forces.[1] Each nickel ion is octahedrally coordinated by four sulfur atoms and two nitrogen
atoms from the bridging thiocyanate ligands.[1] This coordination pattern belongs to the
mercury thiocyanate structure type.[1] At low temperatures, nickel(ll) thiocyanate exhibits
antiferromagnetic properties.[1][5]
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Property Value Reference
CAS Number 13689-92-4 [1]
Molecular Formula Ni(SCN)2 [1]
Molar Mass 174.86 g/mol [1]
Appearance Green-brown powder [1]
Density 2.59 g/cm?3 [1]

Water Solubility

35.48 g/ 100 g solution (at
25°C)

[6]7]

Magnetic Susceptibility (x)

5 x 103 cm3/mol

[1]

Weiss Constant (8)

29K

[5]

Crystal Structure

Hg(SCN)z structure type

[1]

Coordination Geometry

Octahedral

[1]

Experimental Protocols

Synthesis of Nickel(ll) Thiocyanate

Several methods are available for the synthesis of nickel(ll) thiocyanate. The most common

protocols involve salt metathesis reactions.

Protocol 1: Reaction of Nickel(ll) Sulfate and Barium Thiocyanate[1][5]

This method relies on the precipitation of insoluble barium sulfate.

o Preparation of Solutions: Prepare separate aqueous solutions of nickel(ll) sulfate
hexahydrate (NiSO4-6H20) and barium thiocyanate trihydrate (Ba(SCN)2-3Hz20). A saturated
solution of Ba(SCN)2:3H20 can be used.[5]

e Reaction: Add the barium thiocyanate solution to the nickel(ll) sulfate solution while stirring.

An immediate white precipitate of barium sulfate (BaSOa) will form, leaving nickel(ll)

thiocyanate in the supernatant.[5]
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e Separation: Stir the reaction mixture at room temperature, then separate the BaSOa
precipitate by centrifugation or filtration.

« Isolation: Collect the green supernatant liquor containing the dissolved Ni(SCN)-.

» Drying: Evaporate the solvent from the liquor in vacuo to obtain a green-brown
microcrystalline powder of nickel(Il) thiocyanate.[5] The reported yield for this method is
approximately 86%.[5]

Protocol 2: Reaction of Nickel(ll) Chloride and Potassium Thiocyanate[4][8]
This protocol is suitable for synthesis in an alcoholic medium, precipitating potassium chloride.

o Preparation of Solutions: Dissolve nickel(ll) chloride (NiCl2) in an anhydrous alcohol such as
ethanol or isopropanol.[8] In a separate flask, dissolve potassium thiocyanate (KSCN) in the
same solvent.

e Reaction: Add the nickel(ll) chloride solution to the potassium thiocyanate solution. A white
precipitate of potassium chloride (KCI) will form, leaving a blue or green solution of nickel(ll)
thiocyanate.[8]

» Separation: Remove the KClI precipitate by filtration.

« |solation: The filtrate contains the nickel(Il) thiocyanate. It can be used directly for further
reactions (e.g., synthesis of complexes) or evaporated to yield the solid product.

Applications in Research and Development

Nickel(Il) thiocyanate serves as a versatile precursor and building block in several areas of
chemical research.

Coordination Chemistry

The primary application of Ni(SCN)z is as a ligand or metal source in the synthesis of more
complex coordination compounds and metal-organic frameworks (MOFs).[9][10][11] The
thiocyanate ligand is ambidentate, meaning it can coordinate to metal centers through either
the nitrogen or the sulfur atom, or it can act as a bridge between two metal centers.[9] This
versatility allows for the construction of diverse supramolecular architectures, including 1D
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chains, 2D layers, and 3D frameworks.[12][13] These complexes are studied for their

interesting magnetic, spectral, and structural properties.[14][15]
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Caption: Role of Ni(SCN)2 in synthesizing coordination complexes.

Catalysis in Organic Synthesis

Nickel(ll) compounds are increasingly recognized as cost-effective catalysts for a variety of

organic transformations.[16] Nickel(ll) thiocyanate complexes, particularly those with phosphine
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ligands, have been shown to catalyze cross-coupling reactions.[17] For example, a complex of
Ni(SCN)z with Chiraphos has been used for the polymerization of dihalobenzenes and
halothiophenes to produce conjugated polymers like poly(1,4-phenylene) and poly(3-
hexylthiophene), respectively.[17]
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Caption: Catalytic workflow for polythiophene synthesis.

Biomedical Applications

A recent study has highlighted the potential of nickel(ll) thiocyanate in the field of drug
development and therapeutics.[18] When formulated as nanoparticles (NiISCN-NPs) and
impregnated into cotton gauze, the material exhibits significant antibacterial, antibiofilm, and
antioxidant properties. In vivo studies on rat models demonstrated that this functionalized
wound dressing promotes rapid and scarless wound healing.[18] The study confirmed that the
NiSCN-NPs were non-toxic to normal human cell lines at effective concentrations, suggesting a
promising future for this compound in advanced wound care.[18]
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Caption: Workflow for developing a Ni(SCN)z-based therapeutic agent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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